Cas no 1385696-76-3 (4-(2-Methylpropyl)oxane-4-carboxylic acid)
4-(2-Methylpropyl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Methylpropyl)oxane-4-carboxylic acid
- 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-methylpropyl)-
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- Inchi: 1S/C10H18O3/c1-8(2)7-10(9(11)12)3-5-13-6-4-10/h8H,3-7H2,1-2H3,(H,11,12)
- InChI Key: XLHPBFPOLSJCHJ-UHFFFAOYSA-N
- SMILES: C1OCCC(CC(C)C)(C(O)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
4-(2-Methylpropyl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A937022-1g |
4-Isobutyltetrahydro-2H-pyran-4-carboxylic acid |
1385696-76-3 | 97% | 1g |
$597.0 | 2024-04-24 | |
| Chemenu | CM501731-1g |
4-Isobutyltetrahydro-2H-pyran-4-carboxylicacid |
1385696-76-3 | 97% | 1g |
$585 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-100mg |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 100mg |
¥1057.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-250mg |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 250mg |
¥1685.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-500mg |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 500mg |
¥2813.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-1g |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 1g |
¥4212.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-5g |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 5g |
¥12636.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8530-10g |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 95% | 10g |
¥18138.0 | 2024-04-24 | |
| Enamine | EN300-1868803-0.05g |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1868803-0.1g |
4-(2-methylpropyl)oxane-4-carboxylic acid |
1385696-76-3 | 0.1g |
$490.0 | 2023-09-18 |
4-(2-Methylpropyl)oxane-4-carboxylic acid Suppliers
4-(2-Methylpropyl)oxane-4-carboxylic acid Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 4-(2-Methylpropyl)oxane-4-carboxylic acid
Research Briefing on 4-(2-Methylpropyl)oxane-4-carboxylic acid (CAS: 1385696-76-3) in Chemical Biology and Pharmaceutical Applications
4-(2-Methylpropyl)oxane-4-carboxylic acid (CAS: 1385696-76-3) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxane ring structure and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's structural features make it a versatile building block for drug discovery, enabling the exploration of new chemical space and the optimization of pharmacological properties.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(2-Methylpropyl)oxane-4-carboxylic acid as a precursor for the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved potency and selectivity. These findings highlight the potential of 4-(2-Methylpropyl)oxane-4-carboxylic acid as a scaffold for developing next-generation anti-inflammatory drugs.
Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 4-(2-Methylpropyl)oxane-4-carboxylic acid derivatives. The research team synthesized a series of analogs and evaluated their activity against a panel of Gram-positive and Gram-negative bacteria. Several derivatives displayed potent antibacterial effects, particularly against methicillin-resistant Staphylococcus aureus (MRSA), a major pathogen associated with hospital-acquired infections. The study also identified key structural modifications that enhanced the compounds' antibacterial activity while minimizing cytotoxicity, providing valuable insights for future drug development efforts.
Beyond its therapeutic applications, 4-(2-Methylpropyl)oxane-4-carboxylic acid has also been investigated for its potential in chemical biology. A 2022 study in ACS Chemical Biology reported the use of this compound as a chemical probe to study protein-ligand interactions. The researchers utilized the compound's carboxylic acid moiety to create affinity-based probes, enabling the identification of novel protein targets in cellular systems. This approach has opened new avenues for understanding biological pathways and identifying potential drug targets.
The synthesis and characterization of 4-(2-Methylpropyl)oxane-4-carboxylic acid have also been the subject of recent research. A 2023 paper in Organic Process Research & Development described an optimized synthetic route for large-scale production of the compound, addressing challenges related to yield and purity. The study reported significant improvements in the efficiency of the synthesis, making the compound more accessible for further research and development. This advancement is particularly important given the growing interest in the compound's applications across multiple therapeutic areas.
Looking ahead, researchers are exploring the potential of 4-(2-Methylpropyl)oxane-4-carboxylic acid in other areas, including neurodegenerative diseases and cancer therapeutics. Preliminary studies suggest that certain derivatives of the compound may modulate key pathways involved in these conditions, though further investigation is needed to validate these findings. The compound's versatility and the growing body of research supporting its biological activities position it as a promising candidate for future drug discovery efforts in the chemical biology and pharmaceutical fields.
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